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Compound of Interest

Compound Name:
(E)-Ethyl 4,4-dimethoxybut-2-

enoate

Cat. No.: B046319 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure,

physicochemical properties, and currently available data for (E)-Ethyl 4,4-dimethoxybut-2-
enoate. This document is intended to serve as a valuable resource for researchers and

professionals engaged in chemical synthesis, drug discovery, and development.

Molecular Structure and Identifiers
(E)-Ethyl 4,4-dimethoxybut-2-enoate is an organic compound classified as an enoate ester.

The "(E)" designation indicates the stereochemistry of the double bond, where the main carbon

chain substituents are on opposite sides. The molecule features a terminal ethyl ester group

and a dimethyl acetal at the 4-position.

Table 1: Molecular Identifiers
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Identifier Value

IUPAC Name ethyl (E)-4,4-dimethoxybut-2-enoate

CAS Number 114736-25-3[1]

Molecular Formula C₈H₁₄O₄[2]

Molecular Weight 174.19 g/mol [2]

Canonical SMILES CCOC(=O)C=CC(OC)OC

InChI
InChI=1S/C8H14O4/c1-4-12-8(11)6-5-7(9-2)10-

3/h5-7H,4H2,1-3H3/b6-5+

PubChem CID 13917752[2]

Physicochemical Properties
The physical and chemical properties of a compound are critical for its handling, storage, and

application in experimental settings. Below is a summary of the available data for (E)-Ethyl 4,4-
dimethoxybut-2-enoate.

Table 2: Physicochemical Data

Property Value Source

Appearance Clear Colourless Oil Pharmaffiliates

Boiling Point 221.9±40.0 °C (Predicted) ChemicalBook[3]

Density 1.019±0.06 g/cm³ (Predicted) ChemicalBook[3]

Storage 2-8°C Refrigerator Pharmaffiliates

Spectroscopic Data
Spectroscopic data is essential for the structural elucidation and purity assessment of a

chemical compound. As of the latest search, specific experimental spectra for (E)-Ethyl 4,4-
dimethoxybut-2-enoate are not readily available in public databases. The following sections

are placeholders for typical spectroscopic data.
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¹H NMR (Proton Nuclear Magnetic Resonance)
Spectroscopy
No experimental data available at this time.

¹³C NMR (Carbon-13 Nuclear Magnetic Resonance)
Spectroscopy
No experimental data available at this time.

IR (Infrared) Spectroscopy
No experimental data available at this time.

Mass Spectrometry
No experimental data available at this time.

Experimental Protocols
A detailed and validated experimental protocol for the synthesis of (E)-Ethyl 4,4-
dimethoxybut-2-enoate is not explicitly available in the searched literature. However, general

synthetic strategies for similar α,β-unsaturated esters often involve Wittig-type reactions or

Horner-Wadsworth-Emmons reactions.

Conceptual Synthesis Workflow
The synthesis of (E)-Ethyl 4,4-dimethoxybut-2-enoate could conceptually proceed via the

reaction of a stabilized phosphorus ylide with a suitable aldehyde. A logical precursor would be

dimethoxyacetaldehyde. The workflow can be visualized as follows:
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Triethyl phosphonoacetate

Phosphorus Ylide

Deprotonation

Sodium Hydride (NaH) (E)-Ethyl 4,4-dimethoxybut-2-enoate

Horner-Wadsworth-Emmons Reaction

Dimethoxyacetaldehyde

Click to download full resolution via product page

Caption: Conceptual Horner-Wadsworth-Emmons synthesis route.

Biological Activity and Signaling Pathways
Currently, there is no specific information in the public domain regarding the biological activity

or the involvement of (E)-Ethyl 4,4-dimethoxybut-2-enoate in any signaling pathways.

Research on the biological effects of related butenoate derivatives has been conducted in

areas such as cancer research, where some have been investigated as kinase inhibitors.[4]

However, these findings are not directly applicable to the title compound without further

investigation.

Safety and Handling
Detailed safety and handling information for (E)-Ethyl 4,4-dimethoxybut-2-enoate is not

available. As with any chemical substance, it should be handled with care in a well-ventilated

laboratory environment, and appropriate personal protective equipment (PPE), including

gloves, safety glasses, and a lab coat, should be worn.

Conclusion
(E)-Ethyl 4,4-dimethoxybut-2-enoate is a chemical compound with a well-defined structure.

While its basic molecular and some predicted physicochemical properties are known, there is a

significant lack of publicly available experimental data, including spectroscopic analyses and a

detailed synthesis protocol. Furthermore, its biological activity remains unexplored. This guide

highlights the current knowledge gaps and underscores the need for further experimental
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investigation to fully characterize this compound and explore its potential applications in

research and development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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